Cas no 1804719-84-3 (Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate
• CAS No: 1804719-84-3
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4857317
• Update Time: 2025-06-12

Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate

• Inchi： 1S/C9H9F2N3O4/c1-18-6(15)3-4-2-5(14(16)17)13-9(12)7(4)8(10)11/h2,8H,3H2,1H3,(H2,12,13)
• InChI Key： QWINUAOVWZOWNG-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=CC=1CC(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.1
• Topological Polar Surface Area: 111

Additional information on Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate

Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate (CAS No. 1804719-84-3): A Comprehensive Overview

Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate, identified by its CAS number 1804719-84-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of multiple functional groups, including an amino group, a nitro group, a difluoromethyl group, and an acetate moiety, makes this molecule a versatile intermediate in the synthesis of various biologically active agents.

The structural features of Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate contribute to its unique chemical properties and reactivity. The amino group (-NH₂) at the 2-position and the nitro group (-NO₂) at the 6-position are electron-withdrawing groups that can influence the electronic distribution within the molecule. The difluoromethyl group (-CF₂) at the 3-position introduces fluorine atoms, which are known for their ability to modulate metabolic stability and binding affinity in drug molecules. Finally, the acetate group (-COOCH₃) at the 4-position provides a polar functional group that can enhance solubility and interaction with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. Among these derivatives, Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate has garnered attention for its role as a key intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in the development of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated that pyridine derivatives can serve as scaffolds for designing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The specific arrangement of functional groups in Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate allows for fine-tuning of pharmacokinetic properties, such as solubility, permeability, and metabolic stability.

Recent research has highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into a molecular structure can significantly alter its biological activity by affecting both pharmacodynamics and pharmacokinetics. In particular, the difluoromethyl group in Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate has been shown to enhance binding affinity to biological targets by increasing lipophilicity and reducing metabolic degradation. This feature makes it an attractive building block for drug discovery efforts aimed at developing more potent and selective therapeutic agents.

The nitro group in this compound also plays a critical role in its reactivity and function. Nitro groups can be reduced to amino groups under specific conditions, allowing for further derivatization and modification of the molecule. This property is particularly useful in synthetic chemistry, where it enables the construction of more complex structures through sequential functionalization.

Moreover, Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate has been explored as a precursor in the synthesis of heterocyclic compounds with potential pharmaceutical applications. Heterocyclic structures are prevalent in many bioactive molecules due to their ability to mimic natural product scaffolds and interact with biological macromolecules in specific ways. The versatility of this compound makes it a valuable tool for chemists seeking to develop novel drug candidates.

The acetate moiety at the 4-position contributes to the overall solubility profile of Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate, facilitating its use in solution-phase reactions and formulations. This feature is particularly important in pharmaceutical applications where poor solubility can limit bioavailability and therapeutic efficacy.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-4-acetate (CAS No. 1804719-84-3) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing biologically active agents targeting various diseases. The ongoing exploration of fluorinated pyridines and nitro-containing heterocycles underscores the importance of this compound in advancing drug discovery efforts.